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Compound of Interest

Compound Name: 2-Methyl benzamideoxime

Cat. No.: B7777084

For Immediate Reference: Treat 2-Methylbenzamide oxime as a toxic and hazardous chemical.
Professional disposal is mandatory. Never dispose of this substance in the regular trash or
down the drain.[1][2] This guide provides detailed procedures for the safe handling and
disposal of 2-Methylbenzamide oxime and associated waste in a laboratory setting.

Essential Safety & Hazard Information

2-Methylbenzamide oxime is classified as a hazardous substance. Understanding its specific
dangers is critical for safe handling and disposal.

e GHS Signal Word: Danger[3]

Hazard Statements:[3][4]

H301: Toxic if swallowed.

H315: Causes skin irritation.

H318: Causes serious eye damage.

H335: May cause respiratory irritation.

Immediate and appropriate personal protective equipment (PPE) is required at all times when
handling this chemical. This includes, but is not limited to:
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Chemical-resistant gloves (e.qg., nitrile).

A laboratory coat.

Chemical and Physical Properties

Use of a chemical fume hood to avoid inhalation of dust.[4]

Safety goggles and a face shield to protect against splashes and fine particles.

The following table summarizes key quantitative data for 2-Methylbenzamide oxime.

Property Value Citation(s)
Molecular Formula CsH10N20 [3114]
Molecular Weight 150.18 g/mol [3114]
Physical State Solid [3]

Melting Point 144-148 °C [3]

Acute Toxicity 3 (Oral), Eye
GHS Hazard Class o
Damage 1, Skin Irritation 2

[3]

6.1C: Combustible, acute toxic

Storage Class Code ]
Cat. 3/ toxic

[3]

UN 2811 (Toxic Solid, Organic,

Transport UN Number
N.O.S))

Detailed Disposal and Handling Protocols

This section provides step-by-step instructions for preparing 2-Methylbenzamide oxime for

disposal, managing spills, and handling contaminated materials.

Protocol 1: Disposal of Unused or Waste 2-

Methylbenzamide Oxime
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Objective: To safely collect and store solid 2-Methylbenzamide oxime waste for professional
disposal.

Methodology:

e Segregation: Designate a specific, clearly labeled waste container for 2-Methylbenzamide
oxime. Do not mix it with other chemical wastes unless explicitly approved by your
institution's Environmental Health & Safety (EHS) office. Incompatible materials include
strong oxidizing agents, acids, and bases.

o Container Selection: Use a high-density polyethylene (HDPE) or other chemically resistant
container that can be securely sealed. If possible, use the original manufacturer's container.

[5]

o Labeling: Immediately label the waste container with a "Hazardous Waste" label. Fill in all
required information, including:

o The full chemical name: "2-Methylbenzamide oxime"
o CAS Number: 40312-14-9
o The specific hazards: "Toxic," "Eye Damage," "lrritant”
o The date accumulation started.

e Waste Accumulation:

o Carefully transfer the solid waste into the designated container inside a chemical fume
hood to minimize dust exposure.

o Ensure the container is kept securely sealed at all times, except when adding waste.

o Storage: Store the sealed waste container in a designated Satellite Accumulation Area
(SAA).[1] This area should be secure, well-ventilated, and away from general laboratory
traffic. Ensure secondary containment is used for the waste container.

» Professional Disposal: Once the container is full or has been in storage for the maximum
allowable time (e.g., 90 days), contact your institution's EHS office to arrange for pickup and
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disposal by a licensed professional waste service.[4][5]

Protocol 2: Management of Spills

Objective: To safely clean and contain a spill of solid 2-Methylbenzamide oxime.

Methodology:

Area Evacuation: If a significant spill occurs, evacuate personnel from the immediate area.
o Ventilation: Ensure the area is well-ventilated, preferably within a chemical fume hood.

» Personal Protection: Wear full PPE as described in Section 1 before approaching the spill.
» Containment:

o Gently sweep up the solid material. Avoid creating dust. A HEPA-filtered vacuum may be
used if available and approved for hazardous materials.

o Place the swept-up material and any contaminated cleaning tools (e.g., wipes, pads) into a
designated hazardous waste container.

e Final Cleaning: Wipe the spill area with a damp cloth or paper towel.

» Disposal: Place all contaminated cleaning materials, including gloves and wipes, into the
hazardous waste container. Seal, label, and store the container as described in Protocol 1.

Protocol 3: Disposal of Empty Containers

Objective: To properly dispose of an empty container that held 2-Methylbenzamide oxime.
Methodology:
» Decontamination: Due to the chemical's acute toxicity, the container must be triple-rinsed.[6]

o Select a solvent capable of dissolving 2-Methylbenzamide oxime (consult chemical
resources for appropriate solvents, such as methanol or acetone).

o Add a small amount of the solvent to the container, securely cap it, and rinse thoroughly.
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o Pour the resulting solvent rinsate into a designated hazardous waste container for liquid
waste.

o Repeat this rinsing process two more times.

o Container Disposal: Once triple-rinsed, the container can often be disposed of as non-
hazardous waste. Deface or remove the original label and leave the cap off before placing it
in the appropriate recycling or trash receptacle, as per institutional guidelines.[6]

Disposal Workflow Visualization

The following diagram illustrates the logical steps for the proper disposal of 2-Methylbenzamide
oxime.
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Preparation & Handling

Start: Have 2-Methylbenzamide Oxime Waste

Spill / Contamination

Step 1: Don Appropriate PPE Spill Occurs or
(Gloves, Goggles, Lab Coat, Fume Hood) Material is Contaminated
Step 2: Segregate Waste Collect Spill Material &
(No Mixing with Incompatibles) Contaminated Debris

Step 3: Use Labeled, Compatible
Hazardous Waste Container

Waste Collection & Storage

Step 4: Transfer Waste to Container
(Avoid Dust)

Step 5: Seal and Store in
Designated Satellite Area

Final Disposal

Step 6: Contact EHS for Pickup

End: Disposal by Licensed
Professional Service

Click to download full resolution via product page

Caption: Workflow for the safe disposal of 2-Methylbenzamide oxime.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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